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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental methodologies for N,N-Dimethyltetradecylamine. The information
is intended for researchers, scientists, and professionals in the field of drug development and
chemical research.

Chemical Structure and Identification

N,N-Dimethyltetradecylamine, also known as N,N-Dimethylmyristylamine, is a tertiary amine
with a 14-carbon alkyl chain. Its structure is characterized by a tetradecyl group and two methyl
groups attached to a central nitrogen atom.

Key Identifiers:
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Identifier Value

IUPAC Name N,N-dimethyltetradecan-1-amine[1]

CAS Number 112-75-4[1]

Molecular Formula C1eH3sN[1][2][3]

SMILES String CCCCCCCCCCCCCCN(C)Cl1]I4]

InChl Key SFBHPFQSSDCYSL-UHFFFAOYSA-N[1][3][4]

inChl 1S/C16H35N/c1-4-5-6-7-8-9-10-11-12-13-14-
15-16-17(2)3/h4-16H2,1-3H3[1][4]
1-(Dimethylamino)tetradecane, N,N-

Synonyms Dimethylmyristylamine, Dimethyl Myristamine,

Tetradecyldimethylamine[1]

Physicochemical Properties

N,N-Dimethyltetradecylamine is a light yellow liquid with a characteristic fishy odor.[1] Its key
physicochemical properties are summarized in the table below.

Table of Physicochemical Properties:
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Property Value Source
Molecular Weight 241.46 g/mol [1112]
Density 0.795 g/mL at 20 °C [2][4]
Boiling Point 148 °C at 2 mmHg [2]
Melting Point -3°C [2]
Flash Point 131 °C [2]

N Slightly soluble in Chloroform,
Solubility [2]
Hexane, and Methanol.

Vapor Pressure 0.02-9.4 Pa at 20-50 °C [2]

XLogP3 6.9 [1]

Experimental Protocols
Synthesis of N,N-Dimethylalkylamines (General
Procedure)

A common method for the synthesis of N,N-dimethylalkylamines involves the reductive
amination of a primary amine. The following is a general protocol adapted from the synthesis of
a related compound, N,N-dimethyldodecylamine. This process can be adapted for N,N-
Dimethyltetradecylamine by substituting dodecylamine with tetradecylamine.

Materials:

Tetradecylamine

Formic acid

Formaldehyde

Round bottom flask

Ice bath
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o Reflux condenser

e Rotary evaporator

Procedure:

e Cool a round bottom flask containing tetradecylamine in an ice-cold water bath.

» Slowly add formic acid dropwise until a clear solution is obtained.

 To this solution, add formaldehyde.

o Reflux the reaction mixture at 80°C for 5 hours.

 After the reaction is complete, evaporate the crude product using a rotary evaporator.

e The resulting product can be further purified by crystallization.

A schematic representation of this synthesis workflow is provided below.
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General Synthesis Workflow for N,N-Dimethyltetradecylamine

Reactants

Tetradecylamine Formic Acid Formaldehyde

Reaction Process

Mixing and Dissolution
(Ice Bath)

'

Reflux at 80°C
(5 hours)

Purification

Rotary Evaporation

'

Crystallization

N,N-Dimethyltetradecylamine
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Proposed Antimicrobial Mechanism of N,N-Dimethyltetradecylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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